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Compound of Interest

Compound Name: Simiarenol acetate

Cat. No.: B580692 Get Quote

Simiarenol Acetate: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Simiarenol acetate is a naturally occurring triterpenoid compound. This document provides a

concise technical summary of its fundamental chemical properties. At present, detailed publicly

available data regarding its biological activity, experimental protocols, and specific signaling

pathways is limited. Further research is required to elucidate the potential therapeutic

applications of this compound.

Chemical and Physical Properties
Simiarenol acetate is characterized by the following identifiers and molecular attributes.

Property Value Source

CAS Number 4965-99-5 N/A

Molecular Formula C₃₂H₅₂O₂ N/A

Molecular Weight 468.75 g/mol N/A

Biological Activity and Therapeutic Potential
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Currently, there is a notable lack of specific research on the biological activities of Simiarenol
acetate. However, the broader class of triterpenoids, to which Simiarenol acetate belongs, is

known for a wide range of pharmacological effects, including anti-inflammatory, anticancer, and

antiviral properties.

For instance, structurally related triterpenoid acetates such as lupeol acetate and berenjenol

acetate have demonstrated notable biological activities. Studies on these related compounds

have indicated potential mechanisms of action involving the modulation of inflammatory

pathways. It is plausible that Simiarenol acetate may exhibit similar biological effects, but this

remains to be scientifically validated through dedicated in-vitro and in-vivo studies.

Experimental Protocols
Due to the limited availability of published research specifically on Simiarenol acetate,

detailed experimental protocols for its extraction, isolation, and biological evaluation are not

readily available. General methodologies for the study of triterpenoids could be adapted for

Simiarenol acetate, including:

Extraction and Isolation: Standard chromatographic techniques such as column

chromatography and high-performance liquid chromatography (HPLC) would be suitable for

the isolation and purification of Simiarenol acetate from plant sources.

Structural Elucidation: The chemical structure of the isolated compound would be confirmed

using spectroscopic methods like Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).

In-vitro Assays: Initial biological screening could involve a panel of in-vitro assays to assess

its potential cytotoxic, anti-inflammatory, and antioxidant activities.

In-vivo Studies: Promising in-vitro results would warrant further investigation in relevant

animal models to evaluate efficacy and safety.

Signaling Pathways
As of the latest literature review, there is no specific information detailing the signaling

pathways modulated by Simiarenol acetate. Future research in this area would be critical to

understanding its mechanism of action at the molecular level.
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Future Directions
The field of natural product research presents a significant opportunity to uncover novel

therapeutic agents. Simiarenol acetate, as a member of the promising triterpenoid class,

warrants further investigation. Future research should focus on:

Comprehensive screening for a wide range of biological activities.

Elucidation of its mechanism(s) of action and identification of molecular targets.

Investigation of its structure-activity relationships to potentially synthesize more potent

analogs.

Conclusion
Simiarenol acetate is a defined chemical entity with a known structure. However, its biological

properties and therapeutic potential remain largely unexplored. This technical guide highlights

the current knowledge gap and underscores the need for further scientific inquiry to unlock the

potential of this natural compound for drug discovery and development. Researchers are

encouraged to undertake studies to fill this void in the scientific literature.

To cite this document: BenchChem. [Simiarenol acetate CAS number and molecular
formula.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580692#simiarenol-acetate-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

